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Compound of Interest

Compound Name: Formycin triphosphate

Cat. No.: B579833

An In-Depth Technical Guide to Formycin
Triphosphate

Abstract: Formycin triphosphate (FoTP) is a fluorescent C-nucleoside analog of adenosine
triphosphate (ATP) that serves as an invaluable tool for researchers, scientists, and drug
development professionals. Its intrinsic fluorescence, coupled with its ability to substitute for
ATP in a multitude of enzymatic reactions, allows for the development of continuous, non-
radioactive assays for enzymes that are central to cellular signaling and metabolism. This guide
provides a comprehensive overview of the physical, chemical, and biochemical properties of
FoTP, details its applications in studying enzyme kinetics and signaling pathways, and presents
standardized experimental protocols for its use.

Core Physical and Chemical Properties

Formycin triphosphate is a structural analog of ATP where the nitrogen and carbon at
positions 7 and 8 of the adenine base are swapped. This change from an N-glycosidic to a C-
glycosidic bond confers unique spectral properties while retaining biological activity in many
ATP-dependent systems. It is typically supplied as a stable solid powder.[1]

Table 1: Physical and Chemical Data for Formycin Triphosphate
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Property Value Reference

[[(2R,3S,4R,5S)-5-(7-amino-
2H-pyrazolo[4,3-
d]pyrimidin-3-yl)-3,4-
dihydroxyoxolan-2-

IUPAC Name [2]

yllmethoxy-

hydroxyphosphoryl]

phosphono hydrogen

phosphate
Molecular Formula C10H16Ns5013P3 [1][2]
Molecular Weight 507.18 g/mol [1112][3]
Exact Mass 506.9957 Da [1][2]
CAS Number 16409-13-5 [1][2]

Formycin 5'-triphosphate,

Common Synonyms Formycin A 5'-triphosphate, [1112]
FTP

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

| Storage | Store dry and dark. Short term (days to weeks) at O - 4 °C; long term (months to
years) at -20 °C. |[1] |

Spectral Properties

The most significant feature of FOTP is its fluorescence, which is often enhanced upon binding
to the active sites of enzymes.[3] This property makes it a powerful probe for studying enzyme
mechanisms and for high-throughput screening of inhibitors.

o Fluorescent Probe: FOTP is a fluorescent analog of ATP.[4][5] This allows for direct,
continuous monitoring of enzymatic reactions without the need for radioactive isotopes or
coupled assays.[5]
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e Energy Transfer: FOTP can form a 1:1 complex with terbium (Tbh3+), a lanthanide ion.[6]
Within this complex, the luminescence of Th3+ is significantly sensitized through energy
transfer from the formycin moiety, making it a valuable probe for distance measurements in
phosphoryl transfer enzymes like hexokinase using Forster Resonance Energy Transfer
(FRET).[6]

Biochemical Profile and Mechanism of Action

FoTP functions as a substrate or inhibitor for a wide range of ATP-utilizing enzymes, providing
insights into their structure and function. Its biological activity is the basis for the cytotoxicity of
its parent nucleoside, formycin, which can be incorporated into RNA or metabolized to cyclic
formycin monophosphate (cFoMP).[4][7][8]

Table 2: Kinetic and Interaction Data for FOTP with Various Enzymes

Organism/Syst Key
Enzyme Role of FoTP Reference
em Parameters
Apparent Km:
220 pM; Vmax:
Rat 120

Adenylate .
Osteosarcoma  Substrate pmol/min/mg [4][9]

Cyclase .
Cells protein

(similar to
ATP)

Potentiates ANF-

stimulated

activity (ECso =
Activator/Inhibitor 90 uM); Inhibits [3][10]

ATP-stimulated

Guanylate Rat Lung

Cyclase Membranes

activity (ICso =
100 puM)

- Acts as a
Pyruvate ) ) Competitive -
Avian Liver o competitive [3]
Carboxylase Inhibitor o
inhibitor
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| DNA-dependent RNA Polymerase | Various | Substrate | Can be incorporated into
ribopolynucleotides |[11] |

Application in Signaling Pathway Analysis

As an ATP analog, FOTP is an excellent tool for dissecting complex cellular signaling pathways,
particularly purinergic signaling.

Purinergic Signaling Purinergic signaling involves the release of nucleotides like ATP into the
extracellular space, where they activate P2X and P2Y receptors on the same or neighboring

cells.[12][13] This process is terminated by ectonucleotidases that hydrolyze ATP to ADP and
adenosine.[12] FOTP can be used to probe the ATP-binding sites of these receptors and

enzymes.
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Caption: General overview of the purinergic signaling pathway.

Adenylate Cyclase Pathway FOTP is a direct substrate for adenylate cyclase, which catalyzes
its conversion into 3',5'-cyclic formycin monophosphate (cFoMP), an analog of the critical
second messenger cAMP.[4] This allows for the direct study of cyclase activity and its
regulation.

Formycin Triphosphate (FOTP)
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Caption: Enzymatic conversion of FOTP to cFoMP by adenylate cyclase.

Experimental Protocols and Methodologies

The unique properties of FOTP enable robust and sensitive assay designs.

Experimental Protocol 1: Continuous Assay of Adenylate Cyclase Activity This protocol outlines
a direct, non-radioactive method to measure adenylate cyclase activity by monitoring the
formation of cFoMP from FoOTP using high-pressure liquid chromatography (HPLC) and
fluorometry.[4][9]

o Reaction Setup: Prepare a reaction mixture containing membrane preparations (source of
adenylate cyclase), FOTP as the substrate, and any necessary cofactors (e.g., Mg2*) and
modulators (e.g., guanyl-5'-yl imidodiphosphate).[4]

 Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a set
time, typically 15 minutes.[4][9]
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+ Reaction Termination: Stop the reaction by adding a quenching agent (e.g., acid or by
boiling).

o Separation: Inject the sample into a reverse-phase HPLC system to separate the product
(cFoMP) from the substrate (FOTP) and other components.[4]

¢ Detection and Quantification: Use an in-line fluorometer to detect the fluorescent cFoMP as it
elutes from the column. The amount of product can be quantified by comparing the peak
area to a standard curve of known cFoMP concentrations.[4][9]
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Caption: Workflow for the HPLC-based adenylate cyclase assay using FOTP.
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Experimental Protocol 2: General Fluorescence-Based Kinase Assay This protocol describes a
general workflow for measuring protein kinase activity and screening for inhibitors using FOTP.
Kinase assays require a kinase, a substrate (protein or peptide), and a phosphate donor
(FOTP).[14][15]

o Reaction Preparation: In a microplate, combine the kinase, its specific substrate, and FOTP
in an appropriate buffer containing Mg2*. For inhibitor screening, add test compounds to the
wells.

 Incubation: Allow the phosphorylation reaction to proceed at a set temperature for a defined
period.

« Signal Detection: Measure the kinase activity. This can be done in several ways:

o Directly: If the fluorescence of FOTP changes significantly upon binding or hydrolysis, the
reaction can be monitored in real-time.

o Indirectly: Use a detection reagent that recognizes the phosphorylated substrate, such as
a fluorescently-labeled anti-phospho-antibody in a TR-FRET or fluorescence polarization
format.[15]

o Data Analysis: Calculate the rate of reaction. For inhibitor studies, determine the ICso value
by plotting the reaction rate against the inhibitor concentration.
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Caption: General workflow for a fluorescence-based kinase inhibitor assay.

Synthesis and Handling

Synthesis: Formycin and its phosphorylated derivatives can be produced through fermentation
by microorganisms like Streptomyces kaniharaensis or through chemical synthesis.[7][11] The
biosynthesis pathway involves precursors such as glutamate and 5'-phosphoribosyl-1'-
pyrophosphate (PRPP).[7] Chemical synthesis of FOTP has been achieved using methods
similar to those for other nucleotide analogs like 6-thioguanosine nucleotides.[9]

Safety and Handling:

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection.
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» Handle the solid powder in a well-ventilated area or under a hood to avoid inhaling dust.
 In case of contact with eyes or skin, rinse thoroughly with water.

o Store the compound according to the supplier's recommendations to ensure stability.[1]

Conclusion

Formycin triphosphate is a versatile and powerful molecular probe. Its ability to mimic ATP
while providing a fluorescent readout makes it an indispensable tool for the study of ATP-
dependent enzymes. From elucidating complex signaling pathways to facilitating high-
throughput drug screening, FOTP offers a safe and effective alternative to traditional methods,
empowering research and development in cellular biology and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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